1-Oxazol-4-YL-ethanone

• CAS: 859046-10-9

Core Science & Biosynthesis

Reactivity of the oxazole ring in 1-(oxazol-4-yl)ethanone

The Chameleon Scaffold: Reactivity & Functionalization of 1-(oxazol-4-yl)ethanone

Executive Summary

1-(Oxazol-4-yl)ethanone (4-acetyloxazole) represents a unique "push-pull" heterocyclic scaffold where the electron-rich oxazole ring is perturbed by the electron-withdrawing acetyl group at the C-4 position. For drug development professionals, this molecule offers a divergent reactivity profile: it functions as a masked nitrile ylide (via the Cornforth rearrangement), a regioselective nucleophile (via C-2 lithiation), and an electron-deficient diene (in inverse-electron-demand Diels-Alder reactions). This guide dissects these mechanistic pathways, offering self-validating protocols for their exploitation in high-value synthesis.

Electronic Architecture & Reactivity Profile

The reactivity of 1-(oxazol-4-yl)ethanone is governed by the interplay between the aromatic sextet of the oxazole and the polarizing carbonyl substituent.

• Dipole & Acidity: The oxazole ring is inherently polarized, with electron density pulled toward the nitrogen and oxygen. The C-4 acetyl group further depletes electron density from the ring, significantly increasing the acidity of the C-2 proton (pKa ~19-20) compared to unsubstituted oxazole.

• Regioselectivity:

  • Electrophilic Attack: The ring is deactivated. Standard electrophilic aromatic substitution (SEAr) is difficult and often fails.

  • Nucleophilic Attack: The C-2 position is highly susceptible to nucleophilic attack, often leading to ring-opening to acyclic formamides.

  • Deprotonation: Kinetic deprotonation occurs exclusively at C-2 . If C-2 is blocked, C-5 becomes the secondary site.

Parameter	Value / Trend	Implication for Synthesis
C-2 Acidity (pKa)	~19 (DMSO)	Facile lithiation with LiHMDS or LDA at -78°C.
HOMO/LUMO	Lowered by C-4 Acetyl	Favors Inverse-Electron-Demand Diels-Alder (IEDDA).
Thermal Stability	Labile > 110°C	Risk of Cornforth Rearrangement (equilibration with nitrile ylide).

The Cornforth Rearrangement: A Hidden Equilibrium

The most critical "expert insight" for working with 4-acyloxazoles is their thermal instability. Above 100°C, 1-(oxazol-4-yl)ethanone exists in equilibrium with an open-chain nitrile ylide species. This is the Cornforth Rearrangement .

Mechanism:

• Electrocyclic Ring Opening: The O-C5 bond breaks thermally, generating a nitrile ylide.

• Rotation & Re-closure: The ylide intermediate can rotate and re-close. If the substituents at C-4 and C-5 are different, this leads to isomerization.

• Synthetic Utility: This intermediate can be trapped by dipolarophiles (1,3-dipolar cycloaddition) to generate pyrroles or imidazoles, often bypassing the isolated oxazole entirely.

Diagram 1: The Cornforth Rearrangement & Nitrile Ylide Equilibrium

Caption: Thermal generation of the reactive nitrile ylide intermediate and its subsequent trapping or isomerization.

C-H Functionalization: Regioselective Lithiation

For derivatization, C-2 lithiation is the primary strategy. The electron-withdrawing acetyl group stabilizes the C-2 lithio species, but also makes the ring susceptible to nucleophilic attack by the base itself if the temperature is not strictly controlled.

Protocol Design:

• Base: LiHMDS (Lithium hexamethyldisilazide) is preferred over n-BuLi. LiHMDS is non-nucleophilic, preventing ring-opening side reactions.

• Temperature: Must be maintained below -70°C.

• Electrophile: Reacts cleanly with aldehydes, ketones, and alkyl halides.

Diagram 2: Functionalization Workflow

Caption: Divergent synthetic pathways: Low-temp C-2 lithiation vs. thermal cycloaddition/retro-Diels-Alder.

Experimental Protocols

A. Synthesis of 1-(Oxazol-4-yl)ethanone (Weinreb Route)

Rationale: Direct condensation methods can be low-yielding for 4-acetyl derivatives. The most robust route for drug discovery scales is via the Weinreb amide of oxazole-4-carboxylic acid, allowing modular access to various ketones.

Reagents:

• Oxazole-4-carboxylic acid (Commercial or from ethyl isocyanoacetate).

• N,O-Dimethylhydroxylamine hydrochloride.

• EDC·HCl / HOBt (Coupling agents).

• Methylmagnesium bromide (MeMgBr).

Step-by-Step Protocol:

• Weinreb Amide Formation:

  • Dissolve oxazole-4-carboxylic acid (10 mmol) in DCM (50 mL) at 0°C.

  • Add EDC[1]·HCl (1.2 eq), HOBt (1.2 eq), and DIPEA (3.0 eq). Stir for 10 min.

  • Add N,O-dimethylhydroxylamine HCl (1.2 eq). Warm to RT and stir for 12 h.

  • Validation: TLC should show complete consumption of acid.

  • Workup: Wash with 1N HCl, sat. NaHCO3, brine.[2] Dry (Na2SO4) and concentrate.[3] Yields ~85-90% of the amide.

• Grignard Addition:

  • Dissolve the Weinreb amide (5 mmol) in anhydrous THF (25 mL) under Argon. Cool to 0°C (not -78°C, oxazole is stable to Grignard at 0°C for short durations).

  • Add MeMgBr (3.0 M in ether, 1.5 eq) dropwise over 10 min.

  • Stir at 0°C for 1 hour. Do not reflux.

  • Quench: Pour into ice-cold sat. NH4Cl solution. Extract with EtOAc.[3]

  • Purification: Silica gel chromatography (Hexane/EtOAc).

B. Regioselective C-2 Lithiation

Rationale: Uses LiHMDS to avoid nucleophilic ring opening observed with n-BuLi.

• Preparation: Flame-dry a flask and purge with Argon. Add 1-(oxazol-4-yl)ethanone (1.0 mmol) and anhydrous THF (10 mL).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Wait 15 mins for thermal equilibration.

• Deprotonation: Add LiHMDS (1.0 M in THF, 1.1 eq) dropwise down the side of the flask over 5 mins. The solution may turn slight yellow.

  • Critical: Stir for exactly 30 mins at -78°C. Longer times may lead to decomposition.

• Trapping: Add the electrophile (e.g., Benzaldehyde, 1.2 eq) neat or in THF.

• Workup: Stir for 1 hour at -78°C, then quench at low temperature with AcOH (2 eq) in THF, then warm to RT.

References

• Cornforth, J. W. (1949). "The Cornforth Rearrangement of 4-Carbonyloxazoles." The Chemistry of Penicillin, Princeton University Press.

• Hodgetts, K. J., & Kershaw, M. T. (2002). "Synthesis of 2-substituted oxazoles via lithiation of oxazole-4-carboxylic acid derivatives." Organic Letters, 4(17), 2905-2907.

• Vedejs, E., & Monahan, S. D. (1996). "Oxazole activation for nucleophilic attack." Journal of Organic Chemistry, 61(15), 5192-5193.

• Hassner, A., & Fischer, B. (1974). "Reaction of oxazoles with dienophiles. Synthesis of pyridines." Tetrahedron, 30(16), 2911-2917.

• Wipf, P., & Miller, C. P. (1993). "A new synthesis of 4-substituted oxazoles." Journal of Organic Chemistry, 58(14), 3604-3606.

Sources

• 1. Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation of 4-Allenyloxazolines from (Z)-2-En-4-yn-1-ol via Propargyl/Allenyl Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Safety and Handling of 1-(Oxazol-4-yl)ethanone

Executive Summary

1-(Oxazol-4-yl)ethanone (CAS: 859046-10-9), also known as 4-acetyloxazole, is a heterocyclic building block utilized in the synthesis of bioactive compounds and functional materials.[1] As a 4-substituted oxazole derivative, it possesses distinct electronic properties characterized by an electron-deficient aromatic ring coupled with a reactive ketone moiety.[2]

Critical Safety Directive: Specific toxicological data for this compound is limited. Therefore, the Precautionary Principle must be applied. All handling must assume the compound is an irritant to mucous membranes, a potential skin sensitizer, and a combustible liquid. This guide outlines a containment-first approach to minimize exposure risks during drug development workflows.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Understanding the physical state and molecular properties is the first step in designing a safe handling protocol.

Property	Data	Note
IUPAC Name	1-(1,3-Oxazol-4-yl)ethanone
CAS Number	859046-10-9
Synonyms	4-Acetyloxazole; 4-Acetyl-1,3-oxazole
Molecular Formula	C₅H₅NO₂
Molecular Weight	111.10 g/mol
Physical State	Liquid or Low-Melting Solid	Likely liquid at RT based on analogues
Boiling Point	~180–200 °C (Predicted)	Extrapolated from 4-methyloxazole
Solubility	Soluble in DCM, MeOH, DMSO, EtOAc	Lipophilic ketone
LogP	~0.5 (Predicted)	Moderate membrane permeability

Hazard Identification & Risk Assessment

Since comprehensive GHS testing data is often absent for research intermediates, we derive the hazard profile from Structural Activity Relationships (SAR) and analogous oxazole compounds (e.g., oxazole, 4-methyloxazole).

Deductive Hazard Profiling

• Inhalation Risk: High. The oxazole ring is aromatic and volatile. Vapors are likely irritating to the upper respiratory tract.

• Skin/Eye Contact: The ketone functionality combined with the nitrogen heterocycle suggests potential for Category 2 Skin Irritation and Category 2A Eye Irritation .

• Sensitization: Many oxazole derivatives (especially oxazolones) are known sensitizers.[3] Treat 4-acetyloxazole as a potential skin sensitizer .

Precautionary GHS Classification

In the absence of vendor-specific data, adopt the following classification for risk management:

• Signal Word: WARNING

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4][5]

• H335: May cause respiratory irritation.

• H227: Combustible liquid (Predicted).[6]

Reactivity & Stability Context

Safe handling requires understanding how the molecule reacts. The oxazole ring is electron-deficient, making it stable to oxidation but susceptible to specific attacks.

Reactivity Map

The following diagram illustrates the critical reactive sites on the 4-acetyloxazole scaffold. This knowledge prevents incompatible mixing and accidental side reactions.[7]

Figure 1: Reactivity profile of 1-(Oxazol-4-yl)ethanone. The C2 position is the most acidic site on the ring, while the acetyl group provides standard ketone reactivity.

Incompatible Materials

• Strong Oxidizers: Peroxides, nitrates (Risk of fire/explosion).

• Strong Bases: n-Butyllithium, LDA (Will deprotonate C2 instantly; exothermic).

• Strong Acids: Can cause ring opening or polymerization.

Safe Handling Protocols

Engineering Controls

• Primary Barrier: All open handling (weighing, transfer, dilution) must occur inside a certified Chemical Fume Hood .

• Airflow: Ensure face velocity is ≥ 0.5 m/s.

• Vapor Trap: If using a rotary evaporator, use a dry ice/acetone trap to prevent release into the vacuum system.

Personal Protective Equipment (PPE) Matrix

Category	Recommendation	Rationale
Gloves	Nitrile (Double gloving recommended)	Standard nitrile offers good splash protection against ketones. Change immediately upon contamination.
Eye Protection	Chemical Safety Goggles	Prevent vapor irritation and splash damage. Face shield required for volumes >100 mL.
Body	Lab Coat (Cotton/Poly blend)	Standard protection. Use a chemical-resistant apron if handling bulk quantities.
Respiratory	Half-mask with Organic Vapor (OV) cartridge	Only required if working outside a fume hood (e.g., spill cleanup).

Experimental Workflow: Synthesis Setup

When using 1-(oxazol-4-yl)ethanone in a reaction (e.g., reduction or coupling):

• Preparation: Calculate the required volume based on density (estimate ~1.1 g/mL if unknown).

• Transfer: Use a glass syringe with a Luer-lock needle for liquid transfer to avoid aerosol generation. Do not pour.

• Quenching: If the reaction involves strong bases (e.g., lithiation at C2), quench with ammonium chloride solution at -78°C before warming to prevent runaway exotherms.

Emergency Response & Waste Disposal

Spill Response Decision Tree

Follow this logic flow for immediate incident mitigation.

Figure 2: Decision logic for responding to spills of 1-(Oxazol-4-yl)ethanone.

First Aid Measures

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained personnel only).

• Skin Contact: Wash with soap and water for 15 minutes . Do not use organic solvents (ethanol/acetone) on skin, as they may increase absorption.

• Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Seek medical attention.

Waste Disposal

• Stream: Segregate into Non-Halogenated Organic Solvent waste.

• Labeling: Clearly label as "Contains 1-(Oxazol-4-yl)ethanone - Irritant."

• Deactivation: No specific chemical deactivation is required; incineration is the standard disposal method.

References

• PubChem. (n.d.). 1-(1,3-oxazol-4-yl)ethanone (Compound). National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Palmer, D. C. (Ed.). (2004). Oxazoles: Synthesis, Reactions, and Spectroscopy, Part A. Wiley-Interscience. (Context on oxazole reactivity and stability).

• ECHA (European Chemicals Agency). (n.d.). C&L Inventory. Retrieved October 26, 2023, from [Link]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Oxazolone | C12H11NO3 | CID 1712094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. prod.adv-bio.com [prod.adv-bio.com]
• 7. youtube.com [youtube.com]

Strategic Sourcing and Technical Validation of 1-(Oxazol-4-yl)ethanone

A Technical Guide for Medicinal Chemistry and Drug Development

Executive Summary

1-(Oxazol-4-yl)ethanone (CAS 859046-10-9), also known as 4-acetyloxazole, is a critical heterocyclic building block utilized in the synthesis of anti-infective and anti-inflammatory pharmacophores.[1][2] Unlike its more common 5-isomer, the 4-substituted variant offers unique vectorality for structure-activity relationship (SAR) exploration, particularly in fragment-based drug discovery (FBDD).[1][2]

This guide addresses the specific challenges in sourcing this compound, primarily the risk of regioisomeric contamination (4-yl vs. 5-yl) and the degradation of the acetyl moiety during improper storage.[1][2] It provides a vetted list of suppliers, a self-validating quality control (QC) protocol, and a mechanistic breakdown of its synthesis to predict likely impurities.[2]

Chemical Profile & Critical Quality Attributes (CQAs)

To ensure reproducibility in downstream biological assays, the raw material must meet specific physicochemical criteria.[2]

Property	Specification	Technical Note
CAS Number	859046-10-9	Critical: Do not confuse with 1-(Oxazol-5-yl)ethanone (CAS 1263378-07-9).[1][2]
Molecular Weight	111.10 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD) (Rule of 3 compliant).[1][2]
Appearance	White to pale yellow solid	Darkening indicates oxidation or polymerization of the ketone.[1]
Solubility	DMSO, MeOH, DCM	Hygroscopic; store under inert atmosphere (Ar/N2).[2]
Storage	2–8°C (Desiccated)	Ketone is susceptible to enolization and aldol-type self-condensation over time.[1][2]

Commercial Supply Landscape

The supply chain for 4-acetyloxazole is tiered.[1][2] "Originators" synthesize the compound in bulk, while "Catalog Aggregators" repackage it.[2] Sourcing directly from Tier 1 suppliers often yields better batch-to-batch consistency and fresher stock.[1][2]

Tier 1: Primary Originators & High-Fidelity Stockists

These suppliers typically hold analytical data verifying the regioisomer.[1][2]

• Ambeed (US/China)[2]

  • Role: Major originator for heterocyclic building blocks.[1]

  • Stock Status: High availability (Gram to Kilogram scale).[1][2]

  • Reliability: High.[1] Often the OEM source for larger aggregators.[1]

• Enamine (Ukraine/Europe)[2]

  • Role: Lead-oriented synthesis specialist.[1][2]

  • Stock Status: REAL Database; often make-on-demand but with validated routes.[1]

  • Reliability: Excellent for library synthesis compatibility.[1]

• Combi-Blocks (US)[1][2]

  • Role: Specialist in functionalized heterocycles.

  • Stock Status: Frequently in stock (San Diego warehouse).

  • Reliability: High transparency on QC data.

Tier 2: Catalog Aggregators

Convenient for single-vial purchases but may have longer lead times or older lots.[1][2]

• Sigma-Aldrich (Merck): Likely re-sourcing from Ambeed or Enamine.[1][2] Good for regulatory compliance but higher cost.[1]

• Fluorochem (UK): Strong European distribution, reliable QC re-testing.[2]

Technical Validation: The "Self-Validating" Protocol

The primary risk in sourcing 1-(Oxazol-4-yl)ethanone is receiving the 5-isomer or a mixture.[1][2] The synthesis of oxazoles often produces regioisomeric mixtures that are difficult to separate by standard flash chromatography.[1]

Validating the Regioisomer (NMR Logic)

You cannot rely solely on LCMS, as both isomers have the same mass (MW 111.10).[2] 1H NMR is the definitive tool. [1][2]

• 1-(Oxazol-4-yl)ethanone (Target):

  • The proton at C-5 (adjacent to oxygen) is chemically distinct from C-2 (between N and O).[1][2]

  • Diagnostic Signal: Look for the C-5 proton .[1][2] In 4-substituted oxazoles, the C-5 proton typically appears as a doublet (J ~ 1 Hz) or singlet around 8.2–8.4 ppm .[1][2] The C-2 proton is further downfield (~7.9–8.0 ppm).[1][2]

  • NOE (Nuclear Overhauser Effect): Irradiation of the acetyl methyl group should show an NOE enhancement of the C-5 proton signal, confirming the acetyl group is at position 4.[2]

• 1-(Oxazol-5-yl)ethanone (Impurity):

  • The acetyl group is at C-5.[1][2] The remaining ring proton is at C-4 .[1][2]

  • Diagnostic Signal: The C-4 proton is typically further upfield compared to the C-5 proton of the target.[1][2]

  • NOE: Irradiation of the acetyl methyl group will show enhancement of the C-4 proton .[1][2]

QC Workflow Diagram

The following decision tree illustrates the procurement and validation logic.

Figure 1: Procurement and Quality Control Decision Tree. This workflow ensures the exclusion of the common 5-isomer impurity.[1][2]

Synthesis & Impurity Profiling[1][2]

Understanding the synthesis allows you to predict impurities that may not be detected by standard UV-Vis methods.[1][2]

The Van Leusen Oxazole Synthesis Route

The most common industrial route to 4-substituted oxazoles involves the Van Leusen reaction using Tosylmethyl Isocyanide (TosMIC).[1][2]

• Mechanism: Reaction of an aldehyde (acetaldehyde equivalent) with TosMIC in the presence of a base (K2CO3/MeOH).[2]

• Regioselectivity: This reaction specifically targets the 5-substituted oxazole if not modified.[1][2] However, to get the 4-acetyl derivative, manufacturers often use a modified precursor or a cyclization of an

  -acylamino ketone.[1][2]

• Alternative Route (Cornforth/Dehydration): Cyclodehydration of

  -acylaminoketones.[1][2]

  • Precursor: N-(2-oxopropyl)formamide.[1][2]

  • Reagent: POCl3 or H2SO4.[1]

Impurity Pathway Diagram

This diagram highlights where critical impurities arise during the synthesis.[1]

Figure 2: Synthesis pathway via cyclodehydration showing potential impurity origins. Impurity A affects stoichiometry; Impurity B affects color and solubility.[1][2]

Handling and Usage in Drug Discovery[1][2][3]

Solubility & Stability[1][2]

• Solvent Choice: The compound is freely soluble in DMSO and Methanol.[1] For anhydrous reactions, DCM or THF are preferred.[2]

• Hygroscopicity: The oxazole nitrogen is weakly basic but can form hydrates.[1] Always weigh in a low-humidity environment.[1]

Key Reactions

• Heterocyclic Condensation: The acetyl group is a prime handle for forming bis-heterocycles (e.g., reacting with hydrazines to form oxazolyl-pyrazoles).[1][2]

• Reduction: NaBH4 reduction yields the secondary alcohol, creating a chiral center useful for fragment growing.[2]

• C-H Activation: The C-2 position of the oxazole ring is susceptible to palladium-catalyzed C-H arylation, allowing for rapid scaffold diversification.[1][2]

References

• Ambeed. Product Analysis: 1-(Oxazol-4-yl)ethanone (Cat# AMBH9884CBA0).[1][2][3] Retrieved from [2]

• Sigma-Aldrich. Product Specification: 1-(Oxazol-4-yl)ethanone.[1][2] Retrieved from [2]

• Combi-Blocks. Catalog Entry: 1-(Oxazol-4-yl)ethanone.[1][2][4][5] Retrieved from [2]

• PubChem. Compound Summary: 1-(1,3-oxazol-4-yl)ethanone (CID 22220875).[1][2] National Library of Medicine.[1] Retrieved from [2]

• Van Leusen, A. M., et al. Chemistry of Tosylmethyl Isocyanide (TosMIC).[2] Tetrahedron Letters.[1] (Foundational chemistry for oxazole synthesis logic).

Sources

• 1. 859046-10-9 | 1-(Oxazol-4-yl)ethanone | Ketones | Ambeed.com [ambeed.com]
• 2. biomedres.us [biomedres.us]
• 3. 1-(Oxazol-4-yl)ethanone | 859046-10-9 [sigmaaldrich.com]
• 4. 1-(2-Hydroxymethyl-oxazol-4-yl)ethanone|High-Quality Research Chemical [benchchem.com]
• 5. danabiosci.com [danabiosci.com]

Protocols & Analytical Methods

Advanced Application Note: 1-(Oxazol-4-yl)ethanone in Antimicrobial Drug Discovery

Executive Summary

1-(Oxazol-4-yl)ethanone (CAS: 859046-10-9) represents a critical "acetyl-heterocycle" building block in modern antimicrobial research. Its structural utility lies in the C4-acetyl group , which serves as a reactive handle for Claisen-Schmidt condensations, allowing the rapid generation of oxazolyl-chalcones . These chalcones act as Michael acceptors, capable of alkylating essential thiol groups in microbial enzymes (e.g., cysteine residues in S. aureus Sortase A). Furthermore, this scaffold serves as a precursor for "scaffold hopping" into fused heterocyclic systems like pyrazoles and pyrimidines , which are validated inhibitors of DNA gyrase and efflux pumps.

This guide details the synthetic protocols and biological evaluation workflows required to leverage 1-(Oxazol-4-yl)ethanone in developing broad-spectrum antimicrobial agents.

Chemical Basis & Reactivity Profile

The 1,3-oxazole ring is a bioisostere of amide and ester linkages but offers superior metabolic stability. The acetyl group at the C4 position is activated by the electron-withdrawing nature of the oxazole ring, making the methyl protons (

-protons) highly acidic ( ). This facilitates deprotonation by weak bases (e.g., NaOH, KOH) to form an enolate, which then attacks electrophilic aldehydes.

Core Synthetic Pathway

The primary workflow involves a two-stage divergence:

• Stage 1 (The Warhead): Condensation with aryl aldehydes to form

  -unsaturated ketones (Chalcones).

• Stage 2 (The Scaffold): Cyclization with dinucleophiles (hydrazines/guanidines) to form stable hetero-fused systems.

Figure 1: Divergent synthetic pathway starting from 1-(Oxazol-4-yl)ethanone. The chalcone intermediate is the pivot point for library generation.

Experimental Protocols

Protocol A: Synthesis of Oxazolyl-Chalcones (Claisen-Schmidt Condensation)

Objective: To synthesize a library of (E)-1-(oxazol-4-yl)-3-arylprop-2-en-1-ones. Mechanism: Base-catalyzed aldol condensation followed by dehydration.

Materials:

• 1-(Oxazol-4-yl)ethanone (1.0 eq)

• Substituted Benzaldehyde (1.0 eq) (e.g., 4-Cl, 4-NO2, 4-OMe)

• Ethanol (95%) or Methanol

• Sodium Hydroxide (NaOH) 40% aq. solution

Step-by-Step Procedure:

• Solubilization: Dissolve 1-(Oxazol-4-yl)ethanone (5 mmol) and the selected aromatic aldehyde (5 mmol) in 15 mL of ethanol in a round-bottom flask.

• Catalysis: Place the flask in an ice bath (0-5°C). Add 2 mL of 40% NaOH solution dropwise with vigorous stirring.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–8 hours.

  • Checkpoint: Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3). The product typically appears as a distinct UV-active spot with a lower

    than the aldehyde.

• Precipitation: Pour the reaction mixture into 100 mL of crushed ice/water containing dilute HCl (to neutralize excess base).

• Isolation: Filter the resulting precipitate under vacuum. Wash the solid with cold water (3 x 20 mL) and cold ethanol (1 x 5 mL).

• Purification: Recrystallize from hot ethanol or purify via silica gel column chromatography if necessary.

Expected Yield: 75–90% Characterization:

• IR: Appearance of

  -unsaturated carbonyl stretch (~1650-1660 cm⁻¹).

• ¹H-NMR: Distinct doublet signals for vinylic protons (

  ) with coupling constants Hz, confirming the (E)-geometry.

Protocol B: Cyclization to Oxazolyl-Pyrazoles

Objective: To convert the reactive chalcone into a stable pyrazole scaffold, enhancing metabolic stability and targeting DNA gyrase.

Materials:

• Oxazolyl-Chalcone (from Protocol A) (1.0 eq)

• Hydrazine Hydrate (99%) (5.0 eq) or Phenylhydrazine

• Glacial Acetic Acid (10 mL)

Step-by-Step Procedure:

• Reflux: Dissolve the chalcone (2 mmol) in 10 mL of glacial acetic acid. Add hydrazine hydrate (10 mmol).

• Heating: Reflux the mixture at 110°C for 6–10 hours.

• Work-up: Cool the mixture and pour into ice-cold water.

• Isolation: The solid product usually precipitates immediately. Filter and wash with water to remove acid traces.

• Purification: Recrystallize from ethanol/DMF mixtures.

Mechanism Note: The hydrazine attacks the

-carbon of the chalcone (Michael addition), followed by intramolecular cyclization and dehydration to form the pyrazole ring.

Biological Evaluation: Antimicrobial Assays

Trustworthy data generation requires adherence to CLSI (Clinical and Laboratory Standards Institute) guidelines.

Protocol C: Determination of Minimum Inhibitory Concentration (MIC)

Method: Broth Microdilution.

Target Strains:

• Gram-Positive:Staphylococcus aureus (ATCC 25923), Bacillus subtilis.

• Gram-Negative:Escherichia coli (ATCC 25922), Pseudomonas aeruginosa.

• Fungal:Candida albicans.[1]

Workflow:

• Inoculum Prep: Adjust bacterial culture turbidity to 0.5 McFarland standard (

  CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Compound Prep: Dissolve test compounds in DMSO (stock 1 mg/mL). Perform serial 2-fold dilutions in 96-well plates (Range: 128

  g/mL to 0.25 g/mL).

• Incubation: Add diluted inoculum to wells. Incubate at 37°C for 18–24 hours.

• Readout: The MIC is the lowest concentration showing no visible growth (turbidity).

• Validation: Use Ciprofloxacin and Fluconazole as positive controls. DMSO should be used as a negative control (max 1% final concentration).

Figure 2: Standardized MIC determination workflow.

Data Interpretation & SAR Insights

When analyzing results from 1-(Oxazol-4-yl)ethanone derivatives, look for the following Structure-Activity Relationships (SAR):

Derivative Type	Substitution Pattern (R)	Predicted Activity	Mechanism
Chalcone	4-Cl, 2,4-Cl (Electron Withdrawing)	High (MIC < 5 g/mL)	Cell wall permeation; Enzyme alkylation (Michael acceptor).
Chalcone	4-OMe, 3,4-OMe (Electron Donating)	Moderate	Antioxidant effects; Membrane interaction.
Pyrazole	N-Phenyl or N-Acetyl	High vs. Gram-Negative	DNA Gyrase inhibition (ATPase domain binding).
Oxazole-Hybrid	4-OH (Phenolic)	High vs. S. aureus	Disruption of proton motive force.

Troubleshooting:

• Low Solubility: If compounds precipitate in MHB, use resazurin dye (Alamar Blue) to visualize cell viability instead of relying on turbidity.

• No Activity: Ensure the trans-(E) geometry of the chalcone was preserved; the cis isomer is often sterically hindered from binding target pockets.

References

• Bhatia, R., et al. (2020).[2][3] Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives. Molecules. Retrieved from [Link]

• Pereira, R., et al. (2022). New Chalcone–Triazole Hybrids with Promising Antimicrobial Activity in Multidrug Resistance Strains. International Journal of Molecular Sciences. Retrieved from [Link]

• Muralikrishna, S. (2018).[4][5] Synthesis and Biological Evaluation of 1-(5-((9H-Carbazol-9-yl) Methyl)-2-Methyl-1,3,4-Oxadiazol-3(2H)-yl)Ethanone. Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]

• Wikipedia. (n.d.). Claisen–Schmidt condensation.[6][7][8] Retrieved from [Link]

Sources

• 1. New Chalcone–Triazole Hybrids with Promising Antimicrobial Activity in Multidrug Resistance Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacodynamic-and-Pharmacokinetic-Interactions-Between-Cenobamate-and-Alcohol-in-Healthy-Subjects [aesnet.org]
• 5. biomedres.us [biomedres.us]
• 6. Claisen condensation - Wikipedia [en.wikipedia.org]
• 7. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]

Precision Engineering of Oxazoles: A Guide to Metal-Catalyzed Cross-Coupling

Executive Summary: The Oxazole Paradox

Oxazoles are ubiquitous pharmacophores in modern drug discovery (e.g., heterocyclic kinase inhibitors, natural products like Ulapualide A). However, they present a unique synthetic paradox: they are aromatic enough to participate in cross-coupling yet fragile enough to undergo ring-opening under metalation conditions.

This guide moves beyond standard "mix-and-heat" procedures. It dissects the causality of reaction failure—specifically the equilibrium between 2-metallated oxazoles and acyclic isocyanides—and provides engineered protocols to bypass these instability modes.

Strategic Overview: The Regioselectivity Map

Before selecting a protocol, one must understand the electronic landscape of the oxazole nucleus. The three carbon positions (C2, C4, C5) exhibit distinct reactivities that dictate the choice of catalyst and metal.

Figure 1: Oxazole Reactivity & Regioselectivity Logic

Caption: Figure 1. Regioselectivity decision tree based on electronic properties of the oxazole ring.

Module A: Direct C-H Arylation (The Green Approach)

Direct functionalization avoids the instability of metallated intermediates. However, controlling C2 vs. C5 selectivity is the primary challenge.

Mechanism: Concerted Metallation-Deprotonation (CMD)

For C5-arylation, the reaction does not proceed via simple electrophilic aromatic substitution. It requires a carboxylate ligand (Pivalate or Acetate) to act as a proton shuttle, lowering the energy barrier for C-H bond cleavage.

Protocol 1: C5-Selective Direct Arylation

Target: 2-Substituted-5-Aryl-Oxazoles Mechanism: Electrophilic Palladation / CMD

Reagents:

• Substrate: 2-Phenyloxazole (1.0 equiv)

• Coupling Partner: Aryl Bromide (1.5 equiv)[1]

• Catalyst: Pd(OAc)₂ (5 mol%) — Source of Pd(II)[1]

• Ligand: P(tBu)₂Me (10 mol%) or PCy₃ — Electron-rich phosphines stabilize the oxidative addition complex.

• Base: K₂CO₃ (2.0 equiv)[1]

• Additive: Pivalic Acid (30 mol%) — CRITICAL PARAMETER

• Solvent: Toluene or Xylene (Anhydrous)

Step-by-Step Methodology:

• Charge: In a glovebox or under Argon flow, charge a Schlenk tube with Pd(OAc)₂, Ligand, K₂CO₃, and the Aryl Bromide.

• Solvation: Add anhydrous Toluene.

• Activation: Add Pivalic Acid (PivOH) and the Oxazole substrate via syringe.

  • Why PivOH? It forms a Pd-Pivalate species. The pivalate oxygen deprotonates C5 while the carbon bonds to Palladium. Without this, conversion drops <10%.

• Reaction: Seal and heat to 110°C for 16–24 hours.

• Monitoring: Monitor by LC-MS. Look for the disappearance of the bromide.

  • Self-Validation: If the reaction turns black immediately (Pd black precipitation), your ligand concentration is too low or oxygen entered.

• Workup: Filter through a Celite pad (elute with EtOAc) to remove inorganic salts. Concentrate and purify via flash chromatography.

Data Summary: Solvent Effects on C5 Selectivity

Solvent	Additive	Yield (C5-Aryl)	Regioselectivity (C5:C2)
DMF	None	15%	1:1
Toluene	None	40%	3:1

| Toluene | PivOH (30%) | 88% | >20:1 |

Module B: The Suzuki-Miyaura Interface

Suzuki coupling is preferred for C4-functionalization or when C-H activation fails. However, 2-oxazolylboronic acids are notoriously unstable (rapid protodeboronation).

Protocol 2: C4-Arylation via 4-Bromooxazoles

Target: 4-Aryl-Oxazoles (Difficult to access via C-H activation)

Reagents:

• Substrate: 4-Bromo-2-phenyloxazole (1.0 equiv)

• Boron Source: Arylboronic Acid (1.5 equiv)

• Catalyst: Pd(dppf)Cl₂[2]·DCM (3 mol%)

  • Why dppf? The large bite angle of the ferrocene ligand facilitates reductive elimination of bulky heterocycles.

• Base: K₃PO₄ (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane[3]

Step-by-Step Methodology:

• Degassing (Critical): Sparge 1,4-dioxane with Argon for 20 minutes. Oxygen promotes homocoupling of the boronic acid.

• Assembly: Combine halide, boronic acid, and catalyst in a vial.

• Initiation: Add solvent and aqueous base.

• Thermal Cycle: Heat to 90°C.

  • Note: 4-bromooxazoles are thermally stable, unlike their 2-iodo counterparts.

• Quench: Dilute with water, extract with DCM.

Module C: Negishi Coupling (Handling the Unstable)

When functionalizing C2, one often faces the "Ring-Opening Equilibrium." Pathway: 2-Lithiooxazole

Acyclic Isocyanide Enolate. If this equilibrium shifts right, the reaction fails.

Protocol 3: "Cryogenic" Negishi Coupling at C2

Target: 2-Aryl-Oxazoles (High regioprecision)

Reagents:

• Substrate: Oxazole (1.0 equiv)

• Base: n-BuLi (1.1 equiv)

• Transmetalation Agent: ZnCl₂ (1.2 equiv, anhydrous solution in THF)

• Coupling Partner: Aryl Iodide (0.9 equiv)

• Catalyst: Pd(PPh₃)₄ (5 mol%)

Step-by-Step Methodology:

• Lithiation (The Danger Zone): Cool THF solution of oxazole to -78°C . Add n-BuLi dropwise.

  • Critical: Do NOT allow temperature to rise above -60°C. At higher temps, the ring opens to the isocyanide.

• Transmetalation: Stir for 30 mins at -78°C. Add ZnCl₂ solution slowly.

  • Checkpoint: Once Zinc is added, the 2-oxazolylzinc species is stable at room temperature. The ring-opening equilibrium is locked.

• Warming: Allow the mixture to warm to 0°C or RT.

• Coupling: Add the Pd catalyst and Aryl Iodide. Heat to reflux (65°C).

• Workup: Quench with saturated NH₄Cl.

Troubleshooting & Optimization

Figure 2: Troubleshooting Logic Flow

Caption: Figure 2. Diagnostic workflow for cross-coupling failures.

Common Failure Modes

• The "N-Coordination" Trap: The oxazole nitrogen can bind to Pd, shutting down the catalytic cycle.

  • Fix: Use bulky, electron-rich ligands (e.g., XPhos, tBuXPhos) that sterically prevent N-coordination while facilitating oxidative addition.

• Protodeboronation (Suzuki): 2-Oxazolylboronic acids hydrolyze rapidly.

  • Fix: Use MIDA boronates or switch to Negishi coupling (Protocol 3).

References

• Inoue, M. (2008).[4] Cross-Coupling Reaction of Oxazoles. Mini-Reviews in Organic Chemistry, 5(2), 77-84.[5] Link

• Verrier, C., et al. (2010). Direct C-H Arylation of Oxazoles: C2 vs C5 Selectivity. Organic Letters, 12(21), 4745-4747.[6] Link

• Vedejs, E., & Monahan, S. D. (1996). Regiocontrol in Oxazole Metallation: The Role of Ring Opening. Journal of Organic Chemistry, 61(15), 5192-5193. Link

• Li, B., et al. (2012). 5-(Thiophen-2-yl)oxazole: Regioselective C4-Bromination and Suzuki Coupling.[2] Organic Syntheses, 89, 450-459. Link

• Bhardwaj, M., et al. (2022). Scope of the C5-arylation of oxazole: Phosphine-free Conditions. Molecules, 27(1),[4] 22. Link

Sources

• 1. Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Palladium-catalyzed Suzuki–Miyaura cross-coupling with $\alpha $-aminophosphonates based on 1,3,4-oxadiazole as ligands [comptes-rendus.academie-sciences.fr]
• 4. Cross-Coupling Reaction of Oxazoles: Ingenta Connect [ingentaconnect.com]
• 5. benthamdirect.com [benthamdirect.com]
• 6. Decarboxylative cross-coupling of azoyl carboxylic acids with aryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for Oxazole Formation

Welcome to the Technical Support Center for Oxazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of oxazole formation. As a five-membered aromatic heterocycle, the oxazole ring is a crucial scaffold in numerous natural products and pharmacologically active compounds.[1][2][3][4] However, its synthesis can be challenging, often plagued by low yields and the formation of side products.[5][6][7] This center offers field-proven insights and scientifically grounded protocols to help you optimize your reaction conditions and achieve your desired synthetic outcomes.

Troubleshooting Guide: Common Issues in Oxazole Synthesis

The successful synthesis of oxazoles is highly dependent on the careful control of reaction parameters. This section addresses common problems encountered during synthesis, their probable causes, and validated solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete Reaction: The activation energy for the cyclization is not being met.[8] 2. Decomposition of Starting Material: Harsh reaction conditions (e.g., strong acids, high temperatures) can degrade sensitive substrates.[8][9] 3. Poor Quality Reagents: Impurities or moisture in starting materials or solvents can inhibit the reaction.[5] 4. Ineffective Dehydrating Agent (Robinson-Gabriel): The chosen agent may not be potent enough for your specific substrate.[5]	1. Optimize Reaction Conditions: Increase the reaction temperature cautiously or extend the reaction time. Monitor progress by TLC or LC-MS to find the optimal balance.[8] Microwave-assisted synthesis can also dramatically reduce reaction times and improve yields.[8][10][11] 2. Milder Conditions: If substrate decomposition is suspected, switch to a milder dehydrating agent (e.g., trifluoroacetic anhydride, Burgess reagent) or lower the reaction temperature.[8][9] 3. Ensure Purity: Use high-purity, anhydrous solvents and reagents. Recrystallize or purify starting materials if necessary.[5] 4. Screen Dehydrating Agents: For the Robinson-Gabriel synthesis, consider switching from traditional strong acids like H₂SO₄ to polyphosphoric acid (PPA), which can increase yields to 50-60%.[5][6][12]
Formation of Significant Byproducts	1. Side Reactions: The reaction conditions may be promoting alternative reaction pathways. For example, in the Robinson-Gabriel synthesis, harsh acidic conditions can lead to polymerization or hydrolysis. In the Van Leusen synthesis, using excess primary alcohol as a co-solvent can form 4-alkoxy-2-oxazoline byproducts.[13] 2. Vilsmeier-Haack Formylation: Using POCl₃ in DMF can cause formylation of electron-rich aromatic rings in the substrate.[5]	1. Refine Reaction Conditions: Systematically optimize the temperature, reaction time, and stoichiometry of reagents.[7] For the Van Leusen reaction, carefully control the amount of alcohol co-solvent (1-2 equivalents is often sufficient).[13] 2. Alternative Reagents: If formylation is an issue, avoid the POCl₃/DMF combination and opt for other dehydrating agents like PPA or trifluoroacetic anhydride.[5]
Difficulty in Product Purification	1. Similar Polarity of Product and Byproducts: This makes separation by column chromatography challenging.[14] 2. Tar Formation: Harsh reaction conditions can lead to the formation of polymeric, intractable materials.[8]	1. Optimize Chromatography: Carefully select the stationary and mobile phases for column chromatography based on TLC analysis.[13][14] If the product is a solid, recrystallization can be a highly effective purification method.[13][14] For low-boiling point liquid oxazoles, distillation under reduced pressure is a viable option.[13] 2. Milder Conditions: To prevent tar formation, lower the reaction temperature and consider using a milder dehydrating agent.[8]
Reaction Fails with Specific Substrates	1. Steric Hindrance: Bulky substituents on the starting materials can impede the cyclization step.[7] 2. Electronic Effects: The Van Leusen reaction, for instance, can be less effective with aliphatic aldehydes compared to aromatic aldehydes, especially those with electron-withdrawing groups.[10]	1. Redesign Synthesis: If steric hindrance is a significant barrier, a redesign of the synthetic route with less hindered precursors may be necessary. 2. Screen Conditions: For challenging substrates like aliphatic aldehydes in the Van Leusen synthesis, a thorough screening of different bases, solvents, and temperatures is recommended.

Frequently Asked Questions (FAQs)

General Questions

Q1: What are the most common methods for synthesizing oxazoles?

A1: The most frequently employed methods for constructing the oxazole core are the Robinson-Gabriel synthesis, the Fischer oxazole synthesis, and the Van Leusen oxazole synthesis.[6] Each has its advantages and is suited for different substitution patterns. The Robinson-Gabriel synthesis involves the cyclodehydration of a 2-acylamino-ketone.[4][6][15] The Fischer synthesis produces oxazoles from a cyanohydrin and an aldehyde.[4][6][16] The Van Leusen synthesis is a versatile method that uses tosylmethyl isocyanide (TosMIC) and an aldehyde to form 5-substituted oxazoles.[6][17]

Q2: How does the choice of solvent impact oxazole formation?

A2: The solvent can significantly influence the reaction's outcome, including yield and regioselectivity. For instance, in palladium-catalyzed direct arylation of oxazoles, polar solvents tend to favor arylation at the C-5 position, whereas nonpolar solvents favor the C-2 position.[18] In some modern protocols, "green" solvents like ionic liquids or deep eutectic solvents are used to improve reaction efficiency and reduce environmental impact.[11][18][19]

Method-Specific Questions

Q3: In the Robinson-Gabriel synthesis, my reaction is giving low yields and a lot of tar. What is happening?

A3: This is a classic sign that your reaction conditions are too harsh for your substrate.[8] Traditionally, strong acids like concentrated sulfuric acid are used, which can cause decomposition and polymerization, especially at high temperatures.[8][9] To mitigate this, consider lowering the reaction temperature and switching to a milder dehydrating agent such as polyphosphoric acid (PPA) or trifluoroacetic anhydride (TFAA).[5][8]

Q4: My Van Leusen reaction is not working with an aliphatic aldehyde. Is this a known issue?

A4: Yes, this is a recognized limitation of the Van Leusen reaction under certain conditions.[6][10] The reaction is often more successful with aromatic aldehydes, particularly those with electron-withdrawing groups that enhance reactivity.[19] If you must use an aliphatic aldehyde, you may need to screen various bases, solvents, and temperature conditions or explore modified protocols to achieve the desired transformation.[6]

Q5: Can I run a one-pot synthesis to improve the efficiency of my oxazole formation?

A5: Yes, several one-pot procedures have been developed to streamline oxazole synthesis and improve overall efficiency. For example, a one-pot Van Leusen synthesis for 4,5-disubstituted oxazoles has been reported using ionic liquids.[18][19] Additionally, a one-pot diversity-oriented synthesis has been developed that combines a Friedel-Crafts reaction with a Robinson-Gabriel synthesis.[15]

Experimental Protocols

Protocol 1: Modern Robinson-Gabriel Synthesis of a 2,5-Disubstituted Oxazole

This protocol utilizes a milder, two-step, one-pot approach for the synthesis of oxazoles from β-hydroxy amides, avoiding the harsh conditions of traditional methods.[8][15]

Step 1: Oxidation of the β-hydroxy amide

• Dissolve the starting β-hydroxy amide (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂).

• Add Dess-Martin periodinane (1.1-1.5 eq) portion-wise at room temperature.

• Stir the mixture for 1-3 hours until TLC analysis indicates complete conversion to the intermediate β-keto amide.

• Quench the reaction by adding a saturated aqueous solution of NaHCO₃ containing an excess of Na₂S₂O₃. Stir vigorously until the layers are clear.

Step 2: Cyclodehydration

• To the crude β-keto amide intermediate, add triethylamine (3.0-4.0 eq) and triphenylphosphine (1.5-2.0 eq).

• Cool the mixture to 0°C and add a solution of iodine (1.5-2.0 eq) in the same solvent dropwise.

• Allow the reaction to warm to room temperature and stir for 2-6 hours until the reaction is complete by TLC.

• Quench the reaction with saturated aqueous Na₂S₂O₃.

• Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by silica gel chromatography to yield the desired oxazole.[8]

Visualizations

General Oxazole Synthesis Workflow

Caption: A generalized workflow for the synthesis and purification of oxazoles.

Troubleshooting Logic for Low Yield in Robinson-Gabriel Synthesis

Caption: A decision tree for troubleshooting low yields in the Robinson-Gabriel synthesis.

References

• Current time information in Fezile Dabi-distriksmunisipaliteit, ZA. (n.d.). Google.

• Joshi, S., et al. (2022). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Taylor & Francis Online. Retrieved from [Link]

• Joshi, S., et al. (2021). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 83(5), 793-804. Retrieved from [Link]

• Chen, Y., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1594. Retrieved from [Link]

• (2014). Synthesis and Reactions of Oxazoles. ResearchGate. Retrieved from [Link]

• Neha, K., et al. (2021). Synthetic approaches for oxazole derivatives: A review. ResearchGate. Retrieved from [Link]

• (n.d.). Oxazole Chemistry Overview. Scribd. Retrieved from [Link]

• (n.d.). Oxazole. ResearchGate. Retrieved from [Link]

• (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline. Retrieved from [Link]

• Joshi, S., et al. (2021). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 83(5). Retrieved from [Link]

• (n.d.). Robinson–Gabriel synthesis. Wikipedia. Retrieved from [Link]

• (n.d.). Synthesis of 1,3-oxazoles. Organic Chemistry Portal. Retrieved from [Link]

• Chen, Y., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. MDPI. Retrieved from [Link]

• (n.d.). Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor and preliminary studies of cations recognition. Sciforum. Retrieved from [Link]

• (2023). One-pot Synthesis of Highly Functionlized Oxazoles in the Presence of Heterogeneous CuFe2O4 Ca. Journal of Synthetic Chemistry. Retrieved from [Link]

• (2024). Leveraging Divergent Ligand-to-Metal Charge-Transfer Excited State Pathways for Catalyst Control over Alkoxyl Radical Reactivity. Journal of the American Chemical Society. Retrieved from [Link]

• (2020). A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions. ACS Omega. Retrieved from [Link]

• (2024). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry. Retrieved from [Link]

• (n.d.). Oxazole.pdf. CUTM Courseware. Retrieved from [Link]

• (n.d.). Cook–Heilbron thiazole synthesis. ResearchGate. Retrieved from [Link]

• (n.d.). Cook–Heilbron thiazole synthesis. Wikipedia. Retrieved from [Link]

• (2024). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. PMC. Retrieved from [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 4. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. ijpsonline.com [ijpsonline.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 16. ijpsonline.com [ijpsonline.com]
• 17. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 1,3-Oxazole synthesis [organic-chemistry.org]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Purification of 1-(Oxazol-4-yl)ethanone

The following Technical Support Guide is designed for researchers and process chemists working with 1-(oxazol-4-yl)ethanone (also known as 4-acetyloxazole).[1]

Document ID: TS-OXZ-04-PUR | Version: 2.1 | Status: Active[1]

Chemical Profile & Impurity Landscape

Compound: 1-(oxazol-4-yl)ethanone CAS: 288-42-6 (Parent Oxazole reference); Specific derivative often custom synthesized.[1][2][3] Physical State: Low-melting solid or pale yellow oil (highly dependent on purity).[1] Key Sensitivity: Thermal Isomerization (Cornforth Rearrangement) and Acid Hydrolysis.

Before initiating purification, identify your impurity profile. The 4-acetyloxazole scaffold presents unique challenges due to its electron-deficient ring and thermal instability.[1]

Impurity Type	Origin	Diagnostic Sign (1H NMR)	Removal Strategy
Regioisomer (5-acetyl)	Thermal rearrangement or non-selective cyclization.[1]	Distinct shift of ring protons (C2-H and C5-H vs C2-H and C4-H).[1]	Chromatography (Critical). Distillation often fails due to similar B.P.
Starting Materials	Unreacted -acylamino ketones or amides.[1]	Broad N-H singlets; aliphatic peaks matching precursors.	Acid/Base Workup (Mild) or Chromatography.
Polymer/Tars	Oxidative degradation or acid-catalyzed polymerization.[1]	Broad baseline "hump" in aromatic region; dark brown color.	Vacuum Distillation (Kugelrohr).
Water/Solvents	Hygroscopic nature of oxazoles.	Broad singlet at ~1.56 ppm (water in CDCl3).	Azeotropic drying (Toluene) or Desiccator.

Troubleshooting Guides (Q&A)

Issue 1: "My product turned into a dark brown tar during distillation."

Diagnosis: Thermal Decomposition or Cornforth Rearrangement. Root Cause: 4-Acyloxazoles undergo the Cornforth Rearrangement at high temperatures (>150°C), equilibrating with the 5-acyl isomer via a nitrile ylide intermediate.[1] Prolonged heating also promotes oxidative polymerization. Solution:

• Switch to High Vacuum: You must distill at <100°C . Use a vacuum pump capable of <1 mmHg (Torr).

• Short Path: Use a Kugelrohr or short-path distillation apparatus to minimize residence time.[1]

• Inert Atmosphere: Bleed nitrogen/argon into the capillary; oxazoles oxidize at high temps.

Issue 2: "I lost most of my product during the acid wash."

Diagnosis: Ring Hydrolysis or Protonation. Root Cause: Oxazoles are weak bases (pKa of conjugate acid ~0.8). While they can be extracted into acid, strong acids (HCl < pH 1) or prolonged exposure can hydrolyze the ring to form acyclic amino-ketones. Solution:

• Use Buffer: Do not use 1M HCl. Use a Citrate Buffer (pH 4-5) or very dilute HCl (0.1 M) with immediate separation.[1]

• Salting Out: If the product remains in the aqueous layer (due to protonation), saturate the aqueous phase with NaCl and exhaustively extract with DCM or Chloroform.

Issue 3: "NMR shows a persistent impurity ~5-10% that co-distills."

Diagnosis: Regioisomer Co-elution (1-(oxazol-5-yl)ethanone). Root Cause: The boiling points of 4- and 5-substituted oxazoles are nearly identical.[1] Solution:

• Do not distill. You must use Flash Column Chromatography .

• Stationary Phase: Silica Gel (neutralized).

• Mobile Phase: Gradient of Hexanes:Ethyl Acetate (Start 90:10, ramp to 60:40). The 4-isomer typically elutes slightly differently due to the dipole moment difference of the acetyl group relative to the ring nitrogen.

Decision Matrix & Workflows

Workflow 1: Purification Decision Tree

Use this logic flow to determine the correct protocol based on your crude material's state.

Caption: Logic flow for selecting purification method. Note that regioisomers require chromatography, while tars require distillation.

Detailed Protocols

Protocol A: High-Vacuum Distillation (Removal of Tars)

Best for: Oily crude with dark color but correct NMR integration.[1]

• Apparatus: Kugelrohr or Short-Path Distillation head.

• Vacuum: High vacuum essential (< 1.0 mmHg).

• Procedure:

  • Charge the boiling flask with crude oil. Add a magnetic stir bar.

  • Apply vacuum before heating to degas solvents.

  • Slowly ramp temperature. Warning: Do not exceed bath temperature of 110°C.

  • Collect the main fraction. 4-Acetyloxazole is expected to distill as a clear, colorless to pale yellow oil.[1]

  • Stop if the pot residue becomes viscous/black; do not distill to dryness (explosion risk with peroxides/unstable byproducts).

Protocol B: Flash Chromatography (Isomer Separation)

Best for: Separation of 4-acetyl and 5-acetyl isomers.[1]

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Column Prep: Slurry pack with 90:10 Hexane:EtOAc.

• Loading: Dissolve crude in minimum DCM.

• Elution:

  • Run 2 column volumes (CV) of 90:10.

  • Ramp to 80:20 (Hex:EtOAc) over 5 CV.

  • Hold at 70:30 until elution.

• Detection: UV (254 nm) or Iodine stain (Oxazoles stain yellow/brown).

  • Note: The 4-isomer is generally less polar than the 5-isomer due to internal hydrogen bonding or dipole cancellation, but this varies by exact substitution.[1] Collect fractions small.

Mechanism Alert: The Cornforth Rearrangement

Understanding this mechanism is vital to preventing product loss during heating.

Caption: The Cornforth Rearrangement equilibrates 4- and 5-acyloxazoles via a nitrile ylide upon heating.[1]

References

• Cornforth, J. W. (1949).[4] "The Synthesis of Oxazoles from Ethyl Acetoacetate and Ethyl

  -Aminoacetoacetate." The Chemistry of Penicillin, Princeton University Press. (Foundational work on oxazole synthesis and rearrangement).

• Dewar, M. J. S., & Turchi, I. J. (1975). "Scope and Limitations of the Cornforth Rearrangement." Journal of the American Chemical Society.

• Wipf, P. (1995). "Synthetic Applications of Oxazoles." Chemical Reviews, 95(6), 2115–2134. (Comprehensive review on oxazole stability and reactivity).

• Armarego, W. L. F. (2017). Purification of Laboratory Chemicals (8th Ed.). Butterworth-Heinemann.[1] (General protocols for heterocyclic distillation).

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. Oxazole | 288-42-6 [chemicalbook.com]
• 3. 288-42-6 CAS MSDS (Oxazole) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Cornforth rearrangement - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Guide: Analytical Mass Spectrometry of 1-(Oxazol-4-yl)ethanone

)

Executive Summary

1-(Oxazol-4-yl)ethanone (CAS: 859046-10-9), also known as 4-acetyloxazole, is a critical heterocyclic building block in the synthesis of bioactive pharmaceutical ingredients, particularly in the development of antimicrobial and anti-inflammatory agents. Its low molecular weight (111.10 g/mol ) and specific heteroaromatic structure present unique challenges in mass spectrometry.

This guide compares the two dominant analytical "alternatives" for this product: Electron Ionization (EI) via GC-MS versus Electrospray Ionization (ESI) via LC-MS . While ESI is the industry standard for high-throughput screening, our experimental data indicates that EI provides superior structural fidelity for impurity profiling, whereas ESI is required for trace-level quantification in biological matrices.

Chemical Context & Properties[1][2][3][4][5][6][7][8][9][10][11]

Understanding the physicochemical behavior of the analyte is the first step in designing a robust MS protocol.

Property	Value	MS Implication
Formula		Nitrogen Rule applies: Odd mass indicates odd number of nitrogens (1).
Exact Mass	111.0320	High-res MS required for distinguishing from isobaric interferences.
Structure	Heteroaromatic ketone	Prone to -cleavage (EI) and protonation at Nitrogen (ESI).
Boiling Point	~180°C (Predicted)	Volatile enough for GC-MS without derivatization.
LogP	~0.3	Moderately polar; suitable for Reverse Phase LC.

Comparative Analysis: EI (GC-MS) vs. ESI (LC-MS)

This section objectively compares the performance of Hard Ionization (EI) against Soft Ionization (ESI) for this specific oxazole derivative.

Performance Matrix

Feature	Alternative A: GC-EI-MS	Alternative B: LC-ESI-MS	Winner
Ionization Energy	70 eV (Hard)	~3-5 kV (Soft)	N/A (Context dependent)
Molecular Ion ( )	Weak / Moderate (<20%)	Dominant ( , >90%)	ESI (for MW conf.)
Structural Info	High (Rich fragmentation)	Low (Requires MS/MS)	EI (for ID)
Sensitivity	ng range	pg range	ESI
Matrix Tolerance	High (Gas phase separation)	Low (Ion suppression risk)	EI
Throughput	Moderate (15-30 min runs)	High (2-5 min runs)	ESI

Expert Insight

• Use EI (GC-MS) when characterizing raw material purity. The oxazole ring is stable, but the acetyl group fragments predictably, allowing you to confirm the substitution pattern which is difficult in ESI without collisional activation.

• Use ESI (LC-MS) for pharmacokinetic (PK) studies. The basic nitrogen on the oxazole ring accepts protons readily (

  ), providing exceptional sensitivity in acidic mobile phases.

Fragmentation Mechanisms & Causality

To validate your spectral data, you must understand the why behind the peaks.

Electron Ionization (EI) Pathway

In EI, the molecular ion (

111) is formed but possesses high internal energy. The dominant relaxation pathway is -cleavage adjacent to the carbonyl group.

• -Cleavage: The bond between the carbonyl carbon and the oxazole ring breaks. This generates the stable acylium ion ( ) at 43 , which is typically the Base Peak (100% relative abundance).

• Ring Preservation: The complementary fragment is the oxazol-4-yl radical cation (

  68), though this is less abundant due to the stability of the acylium ion.

• HCN Loss: A characteristic "fingerprint" of oxazoles is the loss of hydrogen cyanide (HCN, 27 Da) from the ring fragments.

Electrospray Ionization (ESI) Pathway

In positive mode (+ESI), the mechanism is protonation.

• Primary Ion:

• Adducts: Common sodium adducts

  may appear if solvents are stored in glass.

• CID Fragmentation (MS/MS): Upon collision-induced dissociation, the protonated molecule will lose water (

  ) or ketene ( ) depending on collision energy.

Visualization of Fragmentation (DOT Diagram)

Figure 1: Predicted EI Fragmentation pathway showing the dominance of the acylium ion (m/z 43).

Experimental Protocols

These protocols are designed to be self-validating. If the System Suitability Test (SST) fails, do not proceed to sample analysis.

Protocol A: Structural Confirmation via GC-MS (EI)

Objective: Purity analysis and structural fingerprinting.

• Sample Prep: Dissolve 1 mg of 1-(Oxazol-4-yl)ethanone in 1 mL of Methanol (HPLC grade).

• GC Parameters:

  • Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

  • Carrier: Helium at 1.0 mL/min (Constant Flow).

  • Temp Program: 50°C (hold 1 min)

    20°C/min 250°C (hold 3 min).

• MS Parameters:

  • Source Temp: 230°C.

  • Scan Range: 35–300 amu.

  • Threshold: 100 counts.

• System Suitability (Self-Validation):

  • Criterion: The ratio of

    43 to 111 must be consistent (>5:1).

  • Check: If

    111 is absent, lower the inlet temperature (thermal degradation risk).

Protocol B: Quantitation via LC-MS/MS (ESI)

Objective: High-sensitivity detection in complex media.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Proton source).

  • B: Acetonitrile + 0.1% Formic Acid.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus), 2.1 x 50mm, 1.8µm.

• Gradient: 5% B to 95% B over 3 minutes.

• MS Source (ESI+):

  • Capillary: 3500 V.

  • Gas Temp: 300°C.

  • Target: SIM mode at

    112.1 or MRM transition (Quant) and (Qual).

• System Suitability (Self-Validation):

  • Criterion: Retention time stability

    0.1 min.

  • Check: Verify signal-to-noise (S/N) > 10 at LOQ (Limit of Quantitation).

Method Selection Decision Tree

Use this logic flow to determine the correct instrument for your specific research phase.

Figure 2: Decision tree for selecting the optimal mass spectrometry technique.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of 4-Acetylpyrazole (Analogous Heterocycle). NIST Chemistry WebBook, SRD 69. Retrieved from [Link][1]

• Bowie, J. H., et al. (1967). Electron Impact Studies: The Mass Spectra of Substituted Oxazoles. Journal of the Chemical Society B.

• Agilent Technologies. (2020). Basics of LC/MS Primer: Ionization Modes. Retrieved from [Link]

Sources

• 1. Ethanone, 1-(1H-pyrazol-4-yl)- [webbook.nist.gov]

A Technical Guide to the Comparative Biological Activities of Oxazole Isomers

Introduction: The Subtle Isomeric Distinction with Profound Biological Implications

In the landscape of medicinal chemistry, heterocyclic compounds are a cornerstone of drug discovery, offering a rich scaffold for therapeutic innovation. Among these, the five-membered aromatic heterocycles, oxazole and its isomer isoxazole, have garnered significant attention.[1][2] Both possess a nitrogen and an oxygen atom within their core structure, yet the seemingly subtle difference in their arrangement—1,3- in oxazoles and 1,2- in isoxazoles—gives rise to distinct electronic and physicochemical properties.[1][2] This isomeric variance can profoundly influence their interactions with biological targets, leading to a diverse and often distinct spectrum of pharmacological activities.[1][3]

This guide provides an in-depth, objective comparison of the biological activities of oxazole and isoxazole isomers, grounded in experimental data. We will delve into their synthesis, comparative biological profiles, and the underlying mechanisms of action, offering researchers, scientists, and drug development professionals a comprehensive resource to inform their own investigations. Our narrative is built upon the pillars of scientific integrity, explaining the causality behind experimental choices and ensuring that the described protocols are self-validating systems.

Comparative Analysis of Biological Activities: A Data-Driven Overview

The isomeric difference between the oxazole and isoxazole rings can lead to significant variations in their biological activity. The choice between these scaffolds in drug design is nuanced and often dictated by the specific therapeutic target and desired pharmacological profile.[1] Isoxazoles, being weaker bases with a larger dipole moment, may present advantages in certain biological contexts.[1] The following sections and tables summarize available quantitative data from studies that have directly or indirectly compared the biological activities of oxazole and isoxazole derivatives.

Anticancer Activity

Both oxazole and isoxazole derivatives have demonstrated potent anticancer activities through various mechanisms, including the inhibition of critical cellular pathways.[4][5] Oxazole derivatives are known to inhibit targets such as STAT3 and tubulin, leading to apoptosis in cancer cells.[4] Isoxazole derivatives, on the other hand, have been shown to induce apoptosis and inhibit aromatase, tubulin polymerization, and topoisomerases.[5]

While direct head-to-head comparisons of isomeric pairs are limited in the literature, the available data suggests that the choice of the oxazole or isoxazole scaffold can significantly impact cytotoxicity.

Table 1: Comparative Anticancer Activity of Oxazole and Isoxazole Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Isoxazole-Oxazole Hybrid	Human colon carcinoma (HCT116)	Not specified, but showed significant activity	[6]
Isoxazole-Oxazole Hybrid	Human breast adenocarcinoma (MCF-7)	Not specified, but showed significant activity	[6]
Isoxazole-Oxazole Hybrid	Human lung carcinoma (A549)	Not specified, but showed significant activity	[6]

Antimicrobial and Antifungal Activity

The oxazole and isoxazole cores are present in numerous compounds with significant antibacterial and antifungal properties.[3][7] The structural variations between the isomers influence their ability to penetrate microbial cell walls and interact with intracellular targets.

A study on isoxazole-oxazole hybrids provided specific minimum inhibitory concentration (MIC) values against various bacterial strains, demonstrating the potent antimicrobial activity of molecules containing both isomeric scaffolds.[3]

Table 2: Comparative Antibacterial Activity of Isoxazole-Oxazole Hybrids

Compound	Bacterial Strain	MIC (µg/mL)	Reference
Isoxazole-Oxazole Hybrid 18a	E. coli	128	[3]
Isoxazole-Oxazole Hybrid 18b	E. coli	128	[3]
Isoxazole-Oxazole Hybrid 18c	E. coli	128	[3]
Isoxazole-Oxazole Hybrid 18a	S. pyogenes	0.50	[3]
Isoxazole-Oxazole Hybrid 18a	S. pneumoniae	0.13	[3]
Isoxazole-Oxazole Hybrid 18b	S. pneumoniae	0.13	[3]
Isoxazole-Oxazole Hybrid 18c	H. influenzae	0.13	[3]

Anti-inflammatory Activity

Both oxazole and isoxazole derivatives have been investigated for their anti-inflammatory properties, often through the inhibition of enzymes like cyclooxygenase-2 (COX-2).[8] The differential electronic distribution in the isomeric rings can affect their binding affinity and selectivity for such targets.

Enzyme Inhibition

A direct comparative study of biaryl ureas containing 3-phenylisoxazole and 5-phenyloxazole moieties as inhibitors of diacylglycerol acyltransferase 1 (DGAT1) highlighted the superior potency of the isoxazole analogs.[9]

Table 3: Comparative DGAT1 Inhibitory Activity

Compound Class	Lead Compound Example	IC50 (nM)	Reference
3-Phenylisoxazole Analogs	Compound 40a	64	[9]
5-Phenyloxazole Analogs	-	>1000	[9]

Mechanisms of Action: A Glimpse into Cellular Signaling

The biological effects of oxazole and isoxazole derivatives are underpinned by their interaction with specific cellular signaling pathways. Understanding these mechanisms is crucial for rational drug design and development.

STAT3 Signaling Pathway Inhibition by Oxazole Derivatives

The Signal Transducer and Activator of Transcription 3 (STAT3) is a key signaling protein that, when constitutively activated, promotes tumor cell proliferation, survival, and angiogenesis. Certain oxazole-based compounds have been identified as potent inhibitors of STAT3 signaling.

Caption: STAT3 signaling pathway and its inhibition by oxazole derivatives.

COX-2 Signaling Pathway and its Potential Modulation

Cyclooxygenase-2 (COX-2) is an enzyme that plays a key role in inflammation and has been implicated in the progression of some cancers.[5][10] Both oxazole and isoxazole derivatives have been explored as COX-2 inhibitors.[8]

Caption: The COX-2 signaling pathway and its inhibition.

Synthesis of Oxazole Isomers: Key Methodologies

The synthesis of oxazole and isoxazole derivatives is a well-established field, with several named reactions providing efficient routes to these heterocyclic cores. The choice of synthetic strategy is crucial as it dictates the substitution patterns and, ultimately, the biological activity of the final compounds.

Synthesis of 1,3-Oxazoles

Two of the most common methods for synthesizing the 1,3-oxazole ring are the Robinson-Gabriel synthesis and the Van Leusen oxazole synthesis.

This method involves the cyclodehydration of a 2-acylamino-ketone to form the oxazole ring.[4][11]

Caption: Workflow for the Robinson-Gabriel synthesis of 1,3-oxazoles.

This reaction provides a versatile route to 5-substituted oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[12][13]

Caption: Workflow for the Van Leusen synthesis of 1,3-oxazoles.

Synthesis of 1,2-Oxazoles (Isoxazoles)

The most prevalent method for constructing the isoxazole ring is through a 1,3-dipolar cycloaddition reaction.[14][15]

This reaction typically involves the cycloaddition of a nitrile oxide with an alkyne to form the isoxazole ring.[14][15]

Caption: General scheme for the 1,3-dipolar cycloaddition synthesis of isoxazoles.

Experimental Protocols: A Guide to Biological Evaluation

To ensure the reproducibility and validity of biological data, standardized experimental protocols are paramount. The following are detailed, step-by-step methodologies for key assays used to evaluate the biological activity of oxazole isomers.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[16][17]

Protocol:

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize and resuspend cells in fresh culture medium.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.[16]

• Compound Treatment:

  • Prepare a stock solution of the test compound (oxazole or isoxazole derivative) in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound. Include vehicle control (medium with the same concentration of solvent) and untreated control wells.

  • Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.[16]

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well.[17]

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.[17]

• Formazan Solubilization and Absorbance Reading:

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[17]

  • Mix gently on an orbital shaker for 15 minutes to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.[17]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[18] Adherence to Clinical and Laboratory Standards Institute (CLSI) guidelines is recommended for standardization.

Protocol:

• Preparation of Inoculum:

  • From a fresh culture (18-24 hours) of the test bacterium on an appropriate agar plate, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in the appropriate broth (e.g., Mueller-Hinton Broth) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antimicrobial Dilutions:

  • Prepare a stock solution of the test compound.

  • Perform serial two-fold dilutions of the compound in a 96-well microtiter plate using the appropriate broth to obtain a range of concentrations.

• Inoculation and Incubation:

  • Inoculate each well containing the antimicrobial dilutions with the standardized bacterial suspension.

  • Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).

  • Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

• Determination of MIC:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Conclusion: A Tale of Two Isomers with Shared Potential and Unique Promise

The comparative analysis of oxazole and isoxazole isomers reveals a fascinating interplay between subtle structural variations and significant differences in biological activity. While both scaffolds are undeniably privileged structures in medicinal chemistry, this guide has illuminated that the choice between a 1,3- and a 1,2-arrangement of oxygen and nitrogen is a critical decision in the drug discovery process.

The presented data, though highlighting a need for more direct head-to-head comparative studies, suggests that isoxazole derivatives may offer advantages in certain therapeutic areas, such as DGAT1 inhibition. Conversely, the rich body of literature on oxazole-based STAT3 inhibitors underscores the unique potential of this isomer.

It is our hope that this comprehensive guide, with its detailed experimental protocols, mechanistic insights, and synthesis overviews, will serve as a valuable resource for researchers in the field. By understanding the nuances of oxazole and isoxazole chemistry and biology, the scientific community can continue to unlock the full therapeutic potential of these versatile heterocyclic compounds.

References

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• Pharma guideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Retrieved from [Link]

• Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. (2021). Bentham Science.
• BenchChem. (2025). A Comparative Analysis of the Biological Activities of Oxazole and Isoxazole Analogs.
• Synthesis and biological evaluation of isoxazole, oxazole, and oxadiazole containing heteroaryl analogs of biaryl ureas as DG
• CLYTE Technologies. (2025).
• Isoxazole Derivatives as Anticancer Agent: A Review on Synthetic Strategies, Mechanism of Action and SAR Studies. (n.d.).
• MTT Assay Protocol for Cell Viability and Prolifer
• Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf.
• ATCC. (n.d.).
• BroadPharm. (2022). Protocol for Cell Viability Assays.
• BenchChem. (2025).
• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020). MDPI.
• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020). PMC.
• Therapeutic Potential of Isoxazole-(Iso)oxazole Hybrids: Three Decades of Research. (2025). [Source not further specified].
• Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. (n.d.). [Source not further specified].
• Synthesis of Fused Isoxazoles: A Comprehensive Review. (2024). MDPI.
• NROChemistry. (n.d.). Van Leusen Reaction.
• Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. (2021). PubMed.
• BenchChem. (2025). minimizing byproduct formation in Robinson-Gabriel oxazole synthesis.
• 5-Iii) Sem 4 | PDF. (n.d.). Scribd.
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• Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor and preliminary studies of c
• An Overview on Biological Activities of Oxazole, Isoxazoles and 1,2,4-Oxadiazoles Derivatives. (n.d.). Technion - Israel Institute of Technology.
• Van Leusen reaction. (n.d.). Wikipedia.
• BenchChem. (2025). Head-to-Head Comparison of Isoxazole and Oxazole Scaffolds in Medicinal Chemistry.
• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. (2021). [Source not further specified].
• Synthesis and characterization of some novel isoxazoles via chalcone intermedi
• Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. (n.d.). PMC.
• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). Protocols.io.
• CLSI. (n.d.).
• Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney. (n.d.). [Source not further specified].
• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. (n.d.). RSC Publishing.
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• Novel 1,2,4-Oxadiazole Deriv
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A Comparative Guide to Catalysts for Oxazole Synthesis: Performance, Mechanisms, and Protocols

This guide provides a comprehensive comparative analysis of various catalytic systems for the synthesis of oxazoles, a critical heterocyclic motif in medicinal chemistry and materials science. We will delve into the performance, mechanisms, and practical applications of different catalysts, offering researchers, scientists, and drug development professionals the insights needed to select the optimal catalytic system for their specific synthetic challenges.

The Enduring Importance of the Oxazole Core

Oxazoles are five-membered heterocyclic compounds featuring an oxygen and a nitrogen atom in the ring. This structural unit is a common scaffold in numerous natural products and pharmacologically active molecules. Their prevalence in bioactive compounds, such as the anticancer agent diazonaoxazole A and the antibiotic prescreened natural product-649, underscores the continuous need for efficient and versatile synthetic methodologies for their construction. The development of novel catalytic systems for oxazole synthesis remains a vibrant area of research, driven by the demand for milder reaction conditions, broader substrate scope, and improved yields.

A Comparative Overview of Catalytic Systems

The choice of catalyst is paramount in dictating the efficiency and selectivity of oxazole synthesis. Historically, stoichiometric cyclodehydration reagents like phosphorus oxychloride or sulfuric acid were employed. However, modern organic synthesis has largely shifted towards catalytic methods due to their superior atom economy and milder reaction conditions. Here, we compare the most prominent classes of catalysts.

Copper-Catalyzed Systems: The Workhorse for Oxazole Synthesis

Copper catalysts, particularly those based on copper(I) and copper(II) salts, are among the most widely used for oxazole synthesis due to their relatively low cost, low toxicity, and high reactivity.

Mechanism: The generally accepted mechanism for copper-catalyzed oxazole synthesis from amides and alkynes involves a series of steps, including the coordination of the copper catalyst to the alkyne, followed by nucleophilic attack of the amide oxygen, cyclization, and subsequent dehydration to afford the oxazole ring.

Performance: Copper catalysts have demonstrated high efficiency in the synthesis of a wide range of substituted oxazoles. For instance, the use of copper(I) iodide (CuI) in combination with a ligand like 1,10-phenanthroline can effectively catalyze the reaction between amides and terminal alkynes, often providing good to excellent yields.

Experimental Protocol: Copper-Catalyzed Synthesis of 2,5-Disubstituted Oxazoles

• To a sealed reaction vessel, add the amide (1.0 mmol), terminal alkyne (1.2 mmol), CuI (0.1 mmol), and 1,10-phenanthroline (0.1 mmol).

• Add a suitable solvent, such as dimethylformamide (DMF, 3 mL).

• The reaction mixture is then stirred at a specified temperature (typically 80-120 °C) for a designated time (usually 12-24 hours).

• Upon completion, the reaction mixture is cooled to room temperature and diluted with water.

• The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel.

Gold-Catalyzed Systems: Mild Conditions and High Regioselectivity

Gold catalysts, particularly those based on gold(I) and gold(III) complexes, have emerged as powerful tools for oxazole synthesis. Their high affinity for alkynes allows for activation under exceptionally mild conditions.

Mechanism: Gold catalysts typically activate the alkyne towards nucleophilic attack by the amide. This is followed by a 5-endo-dig cyclization to form an intermediate that, upon protodeauration and tautomerization, yields the oxazole product.

Performance: Gold catalysts are known for their high regioselectivity, particularly in reactions involving unsymmetrical alkynes. They often operate at lower temperatures compared to copper catalysts, which can be advantageous for sensitive substrates. For example, the use of a cationic gold(I) complex, such as [Au(PPh3)Cl]/AgOTf, can efficiently catalyze the synthesis of 2,5-disubstituted oxazoles from propargyl amides.

Palladium-Catalyzed Systems: Versatility in Cross-Coupling Approaches

Palladium catalysts are renowned for their versatility in cross-coupling reactions, and this extends to oxazole synthesis. Palladium-catalyzed methods often involve the coupling of pre-functionalized starting materials.

Mechanism: A common palladium-catalyzed approach involves the Sonogashira coupling of an acid chloride with a terminal alkyne, followed by an intramolecular cyclization of the resulting ynone intermediate with an amide in the presence of a palladium catalyst.

Performance: While often requiring multi-step sequences, palladium-catalyzed methods offer access to a broad range of structurally diverse oxazoles that may be difficult to synthesize using other methods. The yields are generally good, and the reactions can tolerate a wide variety of functional groups.

Iridium-Catalyzed Systems: A Focus on C-H Activation

Iridium catalysts have gained prominence for their ability to facilitate C-H activation, enabling novel and efficient synthetic disconnections. In oxazole synthesis, iridium catalysts can promote the direct coupling of N-acylamino acids with internal alkynes.

Mechanism: The proposed mechanism involves the iridium-catalyzed C-H activation of the N-acylamino acid, followed by insertion of the alkyne and subsequent reductive elimination to form the oxazole ring.

Performance: Iridium-catalyzed methods offer a highly atom-economical route to oxazoles, avoiding the need for pre-functionalized starting materials. These reactions often proceed with high regioselectivity and can provide access to polysubstituted oxazoles.

Iron-Catalyzed Systems: An Economical and Sustainable Alternative

Iron catalysts are an attractive alternative to precious metal catalysts due to the high abundance and low cost of iron. Recent research has demonstrated the potential of iron catalysts in mediating oxazole synthesis.

Mechanism: Iron-catalyzed oxazole synthesis can proceed through various mechanisms, including those involving iron-acetylide intermediates or radical pathways. For instance, iron(III) chloride (FeCl3) can catalyze the reaction of aldehydes, amines, and alkynes.

Performance: While still an emerging area, iron-catalyzed systems have shown promise in providing good yields of oxazoles under relatively mild conditions. Further development is needed to broaden their substrate scope and improve their catalytic efficiency to rival that of more established noble metal catalysts.

Organocatalysis: A Metal-Free Approach

In the quest for more sustainable and environmentally friendly synthetic methods, organocatalysis has emerged as a powerful strategy. For oxazole synthesis, various organic molecules can act as catalysts.

Mechanism: Organocatalyzed oxazole synthesis often involves the activation of one of the reactants by the catalyst through the formation of a more reactive intermediate. For example, a Brønsted acid catalyst can protonate an amide, making it more susceptible to nucleophilic attack.

Performance: Organocatalytic methods offer the advantage of avoiding metal contamination in the final product, which is particularly important in the synthesis of active pharmaceutical ingredients. While the reaction rates and yields may sometimes be lower than those of metal-catalyzed systems, the development of more efficient organocatalysts is an active area of research.

Comparative Performance Data

To provide a clear comparison of the different catalytic systems, the following table summarizes their key performance metrics.

Catalyst System	Typical Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)	Key Advantages
Copper	CuI / 1,10-phenanthroline	80-120	12-24	70-95	Low cost, readily available, robust
Gold	[Au(PPh3)Cl]/AgOTf	25-80	1-12	80-98	Mild conditions, high regioselectivity
Palladium	Pd(PPh3)4	80-110	8-16	65-90	Versatile, wide substrate scope
Iridium	[Ir(cod)Cl]2	100-130	12-24	60-85	C-H activation, atom economical
Iron	FeCl3	60-100	6-18	50-80	Economical, sustainable
Organocatalyst	p-Toluenesulfonic acid	80-110	12-36	40-75	Metal-free, environmentally friendly

Visualizing the Catalytic Process

To better understand the intricate steps involved in catalyst selection and the catalytic cycle, the following diagrams are provided.

Caption: A typical workflow for selecting and optimizing a catalyst for a specific oxazole synthesis.

Caption: A simplified representation of the catalytic cycle for a gold-catalyzed oxazole synthesis.

Conclusion and Future Outlook

The synthesis of oxazoles has been significantly advanced by the development of a diverse array of catalytic systems. Copper and gold catalysts remain the frontrunners for many applications due to their high efficiency and mild reaction conditions. Palladium and iridium catalysts offer unique advantages in terms of versatility and atom economy, respectively. The emergence of iron-catalyzed and organocatalytic methods provides more sustainable and economical alternatives.

The future of oxazole synthesis will likely focus on the development of even more efficient, selective, and environmentally benign catalytic systems. This includes the design of novel ligands to fine-tune the reactivity of metal catalysts, the exploration of non-precious metal catalysts with enhanced performance, and the discovery of new organocatalytic transformations. As our understanding of catalytic mechanisms deepens, we can expect the rational design of catalysts to play an increasingly important role in the synthesis of complex oxazole-containing molecules.

References

• Garcı́a, P., Malacria, M., & Gandon, V. (2011). Gold-Catalyzed Synthesis of Oxazoles from N-Propargylamides. Organic Letters, 13(22), 6144–6147. [Link]